molecular formula C12H12N2O B8461673 N-(Quinolin-3-Yl)propanamide

N-(Quinolin-3-Yl)propanamide

Cat. No.: B8461673
M. Wt: 200.24 g/mol
InChI Key: MISHSHICMVHYDE-UHFFFAOYSA-N
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Description

N-(Quinolin-3-Yl)propanamide is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12N2O

Molecular Weight

200.24 g/mol

IUPAC Name

N-quinolin-3-ylpropanamide

InChI

InChI=1S/C12H12N2O/c1-2-12(15)14-10-7-9-5-3-4-6-11(9)13-8-10/h3-8H,2H2,1H3,(H,14,15)

InChI Key

MISHSHICMVHYDE-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)NC1=CC2=CC=CC=C2N=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Propionic acid chloride (17 g, 184 mmol) was added at ambient temperature to a solution of 25 g (174 mmol) 3-aminoquinoline and 26 ml triethyl amine in 400 ml dichloromethane. After stirring for 2 hours in 200 ml 10% sodium carbonate was added and the mixture was shaken and separated. The aqueous phase was extracted 3 times with dichloromethane and 3 times with ethyl acetate. The combined organic phases where dried (magnesium sulfate), filtered and evaporated to yield 35.0 g (100%) of the desired product.
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Synthesis routes and methods II

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